Cas no 538328-18-6 (1-(4-methyl-1,3-thiazol-2-yl)ethan-1-amine)

1-(4-methyl-1,3-thiazol-2-yl)ethan-1-amine structure
538328-18-6 structure
Product Name:1-(4-methyl-1,3-thiazol-2-yl)ethan-1-amine
CAS No:538328-18-6
MF:C6H10N2S
MW:142.221999645233
MDL:MFCD12028684
CID:2128429
PubChem ID:4558721
Update Time:2025-04-21

1-(4-methyl-1,3-thiazol-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Methyl-1,3-thiazol-2-yl)ethanamine
    • 1-(4-methyl-1,3-thiazol-2-yl)ethanamine,hydrochloride
    • AB68276
    • AKOS005174982
    • MFCD07781059
    • (S)-1-(4-METHYLTHIAZOL-2-YL)ETHANAMINE
    • 1-(4-Methyl-1,3-thiazol-2-yl)ethanamine, AldrichCPR
    • 1-(4-Methyl-thiazol-2-yl)-ethylamine
    • MFCD05221828
    • EN300-66878
    • 538328-18-6
    • Z803082186
    • 1-(4-methyl-1,3-thiazol-2-yl)-1-ethylamine
    • 1-(4-methyl-1,3-thiazol-2-yl)ethan-1-amine
    • ALBB-015191
    • 1168139-59-0
    • BS-38174
    • 1-(4-methylthiazol-2-yl)ethanamine
    • 853-103-5
    • G29435
    • NSXQYSQZXMGRPJ-UHFFFAOYSA-N
    • 1-(4-methyl-1,3-thiazol-2-yl)ethanamine dihydrochloride
    • SCHEMBL2885153
    • MDL: MFCD12028684
    • Inchi: 1S/C6H10N2S/c1-4-3-9-6(8-4)5(2)7/h3,5H,7H2,1-2H3
    • InChI Key: NSXQYSQZXMGRPJ-UHFFFAOYSA-N
    • SMILES: S1C=C(C)N=C1C(C)N

Computed Properties

  • Exact Mass: 142.05646950Da
  • Monoisotopic Mass: 142.05646950Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 97.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 67.2Ų

1-(4-methyl-1,3-thiazol-2-yl)ethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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B101183-100mg
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Enamine
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